![molecular formula C7H9NO3 B6145539 5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid CAS No. 2416146-08-0](/img/no-structure.png)
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid is a chemical compound with the molecular formula C11H16N2O5 . It is also known by other names such as 2-(tert-Butoxycarbonyl)-5-oxa-2,6-diazaspiro[3.4]oct-6-ene-7-carboxylic acid . This compound is a spirocyclic building block that was first synthesized by Carreira and coworkers .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a spirocyclic scaffold, which gives it a unique three-dimensional profile . The presence of diverse combinations of exit vectors as sites for functionalization enriches this structure . The average mass of this compound is 256.255 Da, and its monoisotopic mass is 256.105927 Da .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid involves the formation of the spirocyclic ring system followed by the introduction of the carboxylic acid functional group.", "Starting Materials": [ "2,5-dihydroxybenzoic acid", "ethyl acetoacetate", "2-aminoethanol", "sodium hydroxide", "acetic anhydride", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group of 2,5-dihydroxybenzoic acid with ethyl acetoacetate using sulfuric acid as a catalyst to form ethyl 2-(2,5-dihydroxyphenyl)-3-oxobutanoate.", "Step 2: Condensation of ethyl 2-(2,5-dihydroxyphenyl)-3-oxobutanoate with 2-aminoethanol in the presence of sodium hydroxide to form the spirocyclic intermediate, 5-oxa-6-azaspiro[3.4]oct-6-ene.", "Step 3: Hydrolysis of the ester group of 5-oxa-6-azaspiro[3.4]oct-6-ene using sodium hydroxide to form 5-oxa-6-azaspiro[3.4]oct-6-ene-7-ol.", "Step 4: Conversion of 5-oxa-6-azaspiro[3.4]oct-6-ene-7-ol to 5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid by reaction with acetic anhydride and sodium bicarbonate in water.", "Step 5: Purification of the product by extraction with ethyl acetate and drying over sodium chloride." ] } | |
CAS RN |
2416146-08-0 |
Molecular Formula |
C7H9NO3 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.